Cas no 2305936-77-8 (Thalidomide-NH-C9-NH2 (hydrochloride))

• Product Name: Thalidomide-NH-C9-NH2 (hydrochloride)
• CAS No: 2305936-77-8
• MF: C₂₂H₃₁ClN₄O₄
• MW: 450.958944559097
• CID: 6781202
• PubChem ID: 142561262
• Update Time: 2025-10-30

Thalidomide-NH-C9-NH2 (hydrochloride) Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 4-[(9-aminononyl)amino]-2-(2,6-dioxo-3-piperidinyl)-, hydrochloride (1:1)
• HY-156159
• CS-0896164
• Thalidomide-NH-C9-NH2 (hydrochloride)
• 2305936-77-8
• EX-A7900M

• Inchi： 1S/C22H30N4O4.ClH/c23-13-6-4-2-1-3-5-7-14-24-16-10-8-9-15-19(16)22(30)26(21(15)29)17-11-12-18(27)25-20(17)28;/h8-10,17,24H,1-7,11-14,23H2,(H,25,27,28);1H
• InChI Key： NCVSGGBARHERSU-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2C(=CC=CC=2C(N1C1C(NC(CC1)=O)=O)=O)NCCCCCCCCCN

Computed Properties

• Exact Mass: 450.2033832g/mol
• Monoisotopic Mass: 450.2033832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 653
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122Ų

Additional information on Thalidomide-NH-C9-NH2 (hydrochloride)

Comprehensive Overview of Thalidomide-NH-C9-NH2 (hydrochloride) (CAS No. 2305936-77-8): Structure, Applications, and Research Insights

Thalidomide-NH-C9-NH2 (hydrochloride) (CAS No. 2305936-77-8) is a chemically modified derivative of thalidomide, designed to enhance its pharmacological properties. This compound features a C9 alkylamine linker and a terminal primary amine group, which is stabilized as a hydrochloride salt for improved solubility and stability. The structural modifications aim to optimize its binding affinity to molecular targets, such as cereblon (CRBN), a key protein in the ubiquitin-proteasome system. Researchers are increasingly interested in this derivative due to its potential applications in targeted protein degradation (TPD) and immunomodulatory therapies.

The Thalidomide-NH-C9-NH2 (hydrochloride) scaffold is pivotal in the development of PROTACs (Proteolysis-Targeting Chimeras), a cutting-edge therapeutic strategy. PROTACs leverage the ubiquitin-proteasome pathway to degrade disease-causing proteins, offering advantages over traditional inhibitors. Recent studies highlight its role in degrading BRD4 and IKZF1/3, proteins implicated in cancer and autoimmune disorders. This aligns with the growing demand for precision medicine solutions, as evidenced by trending searches like "degrader therapeutics 2024" and "CRBN ligands for cancer."

From a synthetic chemistry perspective, the C9 linker in Thalidomide-NH-C9-NH2 (hydrochloride) provides optimal spacing for ternary complex formation between the target protein, E3 ligase, and the degrader molecule. Computational modeling studies suggest that this linker length minimizes steric clashes while maximizing binding entropy. Such insights are critical for researchers querying "linker design in PROTACs" or "thalidomide derivatives for drug discovery."

Beyond oncology, this compound is being explored for neuroinflammatory conditions, leveraging thalidomide's historical anti-inflammatory effects. Its ability to modulate TNF-α and IL-6 production has sparked interest in diseases like Alzheimer's, where neuroinflammation plays a key role. This connects to popular health topics such as "blood-brain barrier penetrant drugs" and "neurodegeneration therapeutics."

Quality control of Thalidomide-NH-C9-NH2 (hydrochloride) requires rigorous HPLC and mass spectrometry validation to ensure purity >98%, as impurities can affect degrader efficiency. Suppliers often provide COAs (Certificates of Analysis) detailing residual solvents and chiral purity, addressing common purchaser concerns like "PROTAC intermediate purity standards."

In summary, Thalidomide-NH-C9-NH2 (hydrochloride) (CAS No. 2305936-77-8) represents a versatile tool in modern drug discovery, bridging chemical biology and translational medicine. Its design principles reflect the shift toward next-generation degraders, making it a focal point for both academic labs and pharmaceutical R&D teams worldwide.